Cas no 2228646-11-3 (tert-butyl 3-(3-methoxy-2-nitrophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-methoxy-2-nitrophenyl)piperazine-1-carboxylate
• CAS No: 2228646-11-3
• MF: C₁₆H₂₃N₃O₅
• MW: 337.37092423439
• CID: 6547568
• PubChem ID: 165827362
• Update Time: 2025-06-15

tert-butyl 3-(3-methoxy-2-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-methoxy-2-nitrophenyl)piperazine-1-carboxylate
• 2228646-11-3
• EN300-1872765

• Inchi： 1S/C16H23N3O5/c1-16(2,3)24-15(20)18-9-8-17-12(10-18)11-6-5-7-13(23-4)14(11)19(21)22/h5-7,12,17H,8-10H2,1-4H3
• InChI Key： ORQHZSUQEJUEFJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CC=C(C=2[N+](=O)[O-])OC)C1)=O

Computed Properties

• Exact Mass: 337.16377084g/mol
• Monoisotopic Mass: 337.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.6Ų

Additional information on tert-butyl 3-(3-methoxy-2-nitrophenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(3-methoxy-2-nitrophenyl)piperazine-1-carboxylate (CAS No. 2228646-11-3)

tert-butyl 3-(3-methoxy-2-nitrophenyl)piperazine-1-carboxylate (CAS No. 2228646-11-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This piperazine derivative is characterized by the presence of a tert-butyl carboxylate group and a 3-methoxy-2-nitrophenyl moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and small-molecule inhibitors.

The compound's molecular structure, featuring a nitro group and a methoxy substituent, makes it a valuable building block in medicinal chemistry. Its CAS number 2228646-11-3 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends indicate growing interest in its potential applications in central nervous system (CNS) drug discovery, aligning with the broader focus on neurological disorders and neurodegenerative diseases in the pharmaceutical industry.

From a synthetic perspective, tert-butyl 3-(3-methoxy-2-nitrophenyl)piperazine-1-carboxylate is often utilized in multistep organic synthesis, particularly in the construction of heterocyclic frameworks. Its nitro group can be selectively reduced to an amine, enabling further functionalization, while the tert-butyloxycarbonyl (Boc) protecting group offers stability under various reaction conditions. This adaptability has made it a popular choice for researchers working on peptide mimetics and kinase inhibitors, two areas that dominate current drug development pipelines.

In the context of green chemistry, there is rising demand for sustainable methods to synthesize intermediates like CAS 2228646-11-3. Scientists are investigating catalytic reduction techniques and solvent-free reactions to minimize environmental impact, a topic frequently queried in academic and industrial forums. Additionally, the compound's spectroscopic properties (e.g., NMR, IR, and MS data) are well-documented, aiding in its identification and purity assessment—a critical aspect for quality control in GMP-compliant manufacturing.

The pharmacological potential of tert-butyl 3-(3-methoxy-2-nitrophenyl)piperazine-1-carboxylate extends to its interactions with biological targets such as G-protein-coupled receptors (GPCRs) and enzyme active sites. Computational studies, including molecular docking and QSAR modeling, suggest its utility in designing selective ligands. These applications resonate with current searches on AI-driven drug design and cheminformatics tools, highlighting the intersection of chemistry and technology.

As the scientific community continues to explore CAS 2228646-11-3, its role in combinatorial chemistry and library synthesis remains pivotal. The compound’s patent landscape reveals its inclusion in several proprietary formulations, underscoring its commercial value. For laboratories focusing on high-value intermediates, optimizing the synthesis of this piperazine-based compound is a recurring theme in recent publications and conference proceedings.

In summary, tert-butyl 3-(3-methoxy-2-nitrophenyl)piperazine-1-carboxylate (CAS No. 2228646-11-3) exemplifies the innovation driving modern organic synthesis and pharmaceutical research. Its structural features and functional groups position it as a key player in addressing challenges in drug discovery, while its alignment with sustainable chemistry principles ensures its continued relevance in an evolving scientific landscape.